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Compound of Interest

Compound Name: Disperse Red 74

CAS No.: 1533-74-0

Cat. No.: B075578 Get Quote

Part 1: Executive Summary & Chemical Identity
Disperse Red 74 (C.I. 11134) is not merely a colorant; in a research context, it is a

functionalized azo compound often used in material science for its non-linear optical properties

or in textile engineering.

Effective disposal is not about "throwing it away"—it is about breaking the chain of toxicity. As

an azo dye, this compound possesses a nitrogen-nitrogen double bond (ngcontent-ng-

c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

) which, under reducing conditions (anaerobic environments in landfills or improper chemical
treatment), can cleave to release aromatic amines. Many aromatic amines are potent
genotoxins.[1] Therefore, our disposal strategy focuses on prevention of environmental release
and complete thermal destruction.
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Parameter Data

Chemical Name
2-[N-ethyl-4-[(4-nitrophenyl)azo]anilino]ethanol

acetate (common variant)

C.I.[1][2][3] Number 11134 (Use this for definitive ID)

CAS Number
3179-89-3 (Primary); Verify specific salt on your

container

Physical State Dark Red/Brown Powder

Primary Hazard
Skin Sensitizer (H317); Aquatic Chronic Toxicity

(H411)

Waste Class (RCRA)
Non-listed; Manage as Hazardous Organic

Waste (Toxic/Irritant)

Incompatibilities
Strong Oxidizers (Fire/Explosion), Reducing

Agents (Toxic Amine Release)

Part 2: The "Why" – Mechanism of Hazard & Segregation
Expert Insight: Many labs make the mistake of bulking all "dyes" together. This is dangerous.

You must segregate Disperse Red 74 based on its chemical reactivity.[1]

1. The Azo Cleavage Risk (Why we segregate from Reducers): If Disperse Red 74 is mixed

with strong reducing agents (e.g., sodium dithionite, tin(II) chloride) in a waste stream, the azo

bond cleaves.

Result: Formation of free aromatic amines (e.g., p-nitroaniline derivatives).[1]

Risk: These byproducts are significantly more toxic and permeable to skin than the parent

dye.

Protocol: Never co-mingle azo dye waste with reducing agent waste.[1]

2. The Combustion Risk (Why we segregate from Oxidizers): As an organic powder with nitro

groups, Disperse Red 74 is combustible.
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Result: Rapid oxidation or deflagration.[1]

Protocol: Keep separate from nitrates, perchlorates, and peroxides.

Part 3: Step-by-Step Disposal Workflow
Phase A: Preparation & PPE
Objective: Prevent inhalation of dust and skin contact (sensitization risk).[1]

Respiratory: N95 or P100 respirator is mandatory if handling dry powder.[1] (Azo dyes are

often fine particulates that aerosolize easily).[1]

Dermal: Nitrile gloves (Double gloving recommended: 4 mil minimum).[1]

Clothing: Standard lab coat buttoned to the neck; Tyvek sleeves if handling large quantities

(>100g).[1]

Phase B: Waste Segregation & Collection
Choose the path based on your waste state.

Scenario 1: Solid Waste (Pure Powder or Contaminated Debris)[1]

Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is acceptable

but poses a breakage risk for solids.[1]

Bagging: Place contaminated wipes, weigh boats, and gloves into a clear 2-mil polyethylene

bag before placing them in the rigid container. This "double containment" prevents dust puffs

when the waste facility opens the drum.

Labeling:

Primary Constituent: "Disperse Red 74 (Azo Dye) Solid Debris"[1]

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Note: Do not simply write "Trash".[1]
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Scenario 2: Liquid Waste (Stock Solutions/Mother Liquor) Note: Disperse Red 74 is lipophilic

(solvent soluble).[1]

Container: Amber Glass or HDPE Carboy.

Solvent Compatibility: Ensure the carrier solvent (e.g., Acetone, Ethanol, DMF) is compatible

with the container.

Critical: If dissolved in DMSO or DMF, label explicitly. These solvents carry the dye

through the skin barrier, increasing toxicity risk 10-fold.

Labeling:

Constituents: "Acetone (98%), Disperse Red 74 (<2%)"[1]

Hazard Checkbox: [x] Flammable [x] Toxic[1]

Phase C: The Destruction Endgame
Do NOT autoclave. Autoclaving does not destroy the molecule and may aerosolize it. Do NOT

bleach. Bleach (Hypochlorite) can create chlorinated byproducts which are more persistent.[1]

Authorized Method:High-Temperature Incineration.[1]

The waste must be sent to a facility capable of reaching >1000°C with scrubbers to

capture nitrogen oxides (NOx).

This ensures the complete mineralization of the azo bond into CO2, H2O, and N2.

Part 4: Visualizing the Logic (Decision Tree)
The following diagram outlines the critical decision points for managing Disperse Red 74
waste streams to ensure compliance and safety.
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Figure 1: Operational workflow for the segregation and packaging of Disperse Red 74 waste.

Note the critical check for solvent compatibility to prevent unintended chemical reactions.

Part 5: Emergency Spill Response
If a spill occurs, immediate containment is required to prevent aquatic contamination.

Isolate: Evacuate the immediate area if dust is airborne.[1] Allow dust to settle (15 mins).[1]

PPE Up: Don N95 mask and double gloves.[1]

Contain (Dry Spill):

Do NOT dry sweep (creates dust).[1][4]

Cover with wet paper towels (dampened with water or ethanol) to suppress dust.[1]

Scoop the damp mass into the solid waste container.

Contain (Liquid Spill):

Use absorbent pads or vermiculite.[1]

Do not use sawdust (combustible).[1]

Decontaminate: Wash surface with soapy water.[1] The dye is persistent; multiple passes

may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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